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Compound of Interest

Benzyl N-
Compound Name:
ethoxycarbonyliminocarbamate

Cat. No.: B149097

Abstract: This document provides a comprehensive overview of the physicochemical
properties, synthesis, and analysis of Benzyl Carbamate. It is intended for researchers,
scientists, and professionals in the field of drug development. This guide includes detailed
experimental protocols and data presented in a clear, tabular format. Visual representations of
key processes are provided using Graphviz diagrams to facilitate understanding.

Note on Nomenclature:The initial topic requested was "Benzyl N-
ethoxycarbonyliminocarbamate.” However, extensive database searches did not yield a
chemical entity with this specific name. The search results consistently identified "Benzyl
Carbamate" as the most relevant and commonly known compound. Therefore, this guide
focuses on the well-documented properties and protocols for Benzyl Carbamate (CAS 621-84-
1).

Introduction

Benzyl carbamate (CeHsCH20C(O)NHz2) is an organic compound that serves as a vital building
block in organic synthesis, particularly in the protection of amino groups.[1] It is the ester of
carbamic acid and benzyl alcohol.[1] Functionally, the benzyl carbamate group is known as the
benzyloxycarbonyl (Cbz or Z) protecting group, which is widely employed in peptide synthesis
and the preparation of primary amines.[1][2] Its stability under a range of conditions and the
ability to be deprotected under mild acidic or hydrogenolysis conditions make it a versatile tool
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for synthetic chemists. This guide details its fundamental physicochemical characteristics,
methods of preparation, and analytical procedures.

Physicochemical Properties

The key physicochemical properties of Benzyl Carbamate are summarized in the table below,
providing a quantitative overview of its characteristics.

Property Value Source

IUPAC Name Benzyl carbamate [1]

CAS Number 621-84-1 [3]

Molecular Formula CsHoaNO2 [4]

Molecular Weight 151.16 g/mol [3]
White to off-white flakes or

Appearance [21[3]
powder

Melting Point 86-89 °C [3]

Boiling Point 273.17 °C (estimate) [4]
Moderately soluble in water;

Solubility Soluble in organic solvents like
chloroform and methanol.[1][4]

Density 1.2023 g/cm? (estimate) [4]

pKa 13.42 + 0.50 (Predicted) [4]
PUJDIJICNWFYVJX-

InChl Key [3]
UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)COC(=O)N [1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Benzyl Carbamate are crucial for its

application in research and development.
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The most common method for the preparation of Benzyl Carbamate is the reaction of benzyl
chloroformate with ammonia.[2]

Procedure:

¢ In a well-ventilated fume hood, prepare a vessel containing cold ammonia water (e.g., 5
times the volume of the benzyl chloroformate to be used).

e While vigorously stirring the ammonia solution, slowly add benzyl chloroformate dropwise.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
approximately 30 minutes.

o A precipitate of Benzyl Carbamate will form. Collect the solid product by filtration.
o Wash the collected precipitate with cold water to remove any unreacted ammonia and salts.

» Dry the purified product, for instance, in a vacuum desiccator, to obtain the final Benzyl
Carbamate.[2]

For obtaining high-purity Benzyl Carbamate, recrystallization is a standard procedure.
Procedure:

o Dissolve the crude Benzyl Carbamate in a minimal amount of a suitable hot solvent, such as
toluene.

« If the solution is colored, activated carbon can be added to adsorb impurities.
» Hot filter the solution to remove any insoluble impurities.

 Allow the filtrate to cool slowly to room temperature, which will induce the formation of
crystals.

» Further cooling in an ice bath can maximize the yield of the crystals.

o Collect the purified crystals by filtration and wash them with a small amount of cold solvent.
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» Dry the crystals under vacuum to remove any residual solvent.

The identity and purity of synthesized Benzyl Carbamate can be confirmed using various
analytical techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure of the compound.

« Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic functional groups
present in Benzyl Carbamate, such as the N-H, C=0, and C-O stretches.

e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
of the compound and to analyze its fragmentation pattern, further confirming its identity.

e High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing
the purity of the synthesized compound.

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key processes and
relationships relevant to Benzyl Carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b149097#physicochemical-properties-of-benzyl-n-
ethoxycarbonyliminocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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